Cas no 78059-14-0 (8,12-Eicosadienedioicacid, 8,13-dimethyl-)

• Product Name: 8,12-Eicosadienedioicacid, 8,13-dimethyl-
• CAS No: 78059-14-0
• MF: C₂₂H₃₈O₄
• MW: 366.534727573395
• CID: 567941
• PubChem ID: 53427752
• Update Time: 2025-04-19

8,12-Eicosadienedioicacid, 8,13-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 8,12-Eicosadienedioicacid, 8,13-dimethyl-
• 7,12-Dimethyl-7,11-octadecadiene-1,18-dicarboxylic acid
• 8,13-dimethylicosa-8,12-dienedioic acid
• 8,13-Dimethyleicosa-8,12-dienedioic acid
• IPU 22
• DTXSID60699631
• 78059-14-0

• Inchi： 1S/C22H38O4/c1-19(13-7-3-5-9-17-21(23)24)15-11-12-16-20(2)14-8-4-6-10-18-22(25)26/h15-16H,3-14,17-18H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： VNXKEQYMBSFLJJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC(C)=CCCC=C(C)CCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 366.27700969g/mol
• Monoisotopic Mass: 366.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.9
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids